Cas no 825611-13-0 (2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate)

• Product Name: 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate
• CAS No: 825611-13-0
• MF: C₁₄H₁₃FO₄S
• MW: 296.314026594162
• CID: 6456511
• Update Time: 2025-07-29

2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate
• 2-methoxyphenyl 4-fluoro-3-methylbenzenesulfonate
• Benzenesulfonic acid, 4-fluoro-3-methyl-, 2-methoxyphenyl ester

• Inchi： 1S/C14H13FO4S/c1-10-9-11(7-8-12(10)15)20(16,17)19-14-6-4-3-5-13(14)18-2/h3-9H,1-2H3
• InChI Key： VUBQZSKMULTEQO-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=CC=C2OC)(=O)=O)=CC=C(F)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate

Introduction to 2-Methoxyphenyl 4-Fluoro-3-Methylbenzene-1-Sulfonate (CAS No. 825611-13-0)

2-Methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate (CAS No. 825611-13-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promise in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic chemistry.

The chemical formula of 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate is C₁₄H₁₃FNO₄S, and it belongs to the class of aryl sulfonates. The presence of a methoxy group, a fluoro substituent, and a methyl group on the benzene ring imparts specific chemical and physical properties that make it an attractive candidate for various chemical reactions and biological studies.

In recent years, the study of 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate has been enriched by advancements in computational chemistry and molecular modeling. These tools have provided deeper insights into the compound's electronic structure and reactivity, facilitating its use in the design of more efficient synthetic pathways and the optimization of its biological activity.

2-Methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate has been explored for its potential as a building block in the synthesis of pharmaceuticals. Its ability to undergo selective functionalization reactions makes it a valuable intermediate in the development of drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with enhanced pharmacological properties, such as improved solubility, stability, and bioavailability.

The biological activity of 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate has also been investigated in several studies. Preliminary results suggest that it exhibits moderate inhibitory activity against certain enzymes and receptors, making it a potential lead compound for further drug discovery efforts. Additionally, its low toxicity profile and favorable pharmacokinetic properties have contributed to its appeal as a starting material for medicinal chemistry projects.

In the context of clinical research, 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate has been evaluated for its therapeutic potential in preclinical models. Studies have shown that derivatives of this compound can effectively modulate specific biological pathways associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. These findings have paved the way for more extensive investigations into its mechanism of action and potential clinical applications.

The synthesis of 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation. These sustainable approaches not only align with global environmental standards but also enhance the economic viability of large-scale production.

Beyond its direct applications in drug development, 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate has found utility as a probe molecule in biochemical assays. Its unique structural features enable it to interact selectively with target proteins, providing valuable information on protein-ligand interactions and binding affinities. This information is crucial for understanding the molecular basis of disease and designing more effective therapeutic strategies.

In conclusion, 2-methoxyphenyl 4-fluoro-3-methylbenzene-1-sulfonate (CAS No. 825611-13-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical properties, coupled with ongoing advancements in synthetic methods and biological evaluation techniques, position it as a promising candidate for future innovations in medicinal chemistry and pharmaceutical science.